Cas no 247132-16-7 (3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde)

• Product Name: 3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde
• CAS No: 247132-16-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1418029
• PubChem ID: 10013724
• Update Time: 2025-04-20

3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde
• Montadial
• MONTADIAL A
• NSC733438
• 3,4-dihydroxy-5-(3'-methyl-4'-oxobut-2'-enyl)benzaldehyde
• CHEMBL480468
• Montadial; MONTADIAL A; NSC733438; 3,4-dihydroxy-5-(3'-methyl-4'-oxobut-2'-enyl)benzaldehyde; CHEMBL480468; montadial A;
• DTXSID20434181
• 247132-16-7
• NSC-733438
• CHEBI:223244

• Inchi： 1S/C12H12O4/c1-8(6-13)2-3-10-4-9(7-14)5-11(15)12(10)16/h2,4-7,15-16H,3H2,1H3/b8-2+
• InChI Key： GYXDZVGSSXSODD-KRXBUXKQSA-N
• SMILES： OC1C(=CC(C=O)=CC=1C/C=C(/C=O)\C)O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.59800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hydroxybenzaldehydes